Cas no 4714-25-4 (1-nitro-2-(2-phenylethenyl)benzene)

• Product Name: 1-nitro-2-(2-phenylethenyl)benzene
• CAS No: 4714-25-4
• MF: C₁₄H₁₁NO₂
• MW: 225.242643594742
• CID: 1517925
• PubChem ID: 19908
• Update Time: 2025-04-21

1-nitro-2-(2-phenylethenyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-nitro-2-(2-phenylethenyl)benzene
• 4714-25-4
• nitrostilbene
• RYJATPLJVSILLB-UHFFFAOYSA-N
• 2-nitrostilbene
• l-phenyl-2-(2-nitro-phenyl)-ethene
• 1-phenyl-2-(2-nitro-phenyl)-ethene
• DTXSID50871904

• Inchi： 1S/C14H11NO2/c16-15(17)14-9-5-4-8-13(14)11-10-12-6-2-1-3-7-12/h1-11H
• InChI Key： RYJATPLJVSILLB-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC=CC=1C=CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 225.07903
• Monoisotopic Mass: 225.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 45.8A^2

Experimental Properties

• Density: 1.22
• Boiling Point: 370.3°C at 760 mmHg
• Flash Point: 173.1°C
• Refractive Index: 1.685
• PSA: 43.14